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Compound of Interest

Compound Name: N6-Methyladenosine-13C3

Cat. No.: B12383411 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized compounds like N6-Methyladenosine-13C3.

This document provides immediate and essential safety protocols, operational guidance, and

disposal plans to foster a secure research environment. Given conflicting safety data, a

conservative approach treating the compound as potentially hazardous is recommended.

Hazard Assessment and Personal Protective
Equipment
Conflicting information exists regarding the hazards of N6-Methyladenosine. One Safety Data

Sheet (SDS) indicates it is harmful if swallowed, causes skin and serious eye irritation, and

may cause respiratory irritation[1]. Another SDS suggests it does not meet the criteria for a

hazardous classification. Due to this discrepancy, personnel should handle N6-
Methyladenosine-13C3 as a potentially hazardous substance and adhere to stringent safety

measures. The 13C3 isotope is stable and does not pose a radiological hazard.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specification

Eye Protection Safety Goggles
Must be worn at all times to

protect against splashes.

Hand Protection Nitrile Gloves

Double-gloving is

recommended. Change gloves

immediately if contaminated.

Body Protection Laboratory Coat
Fully buttoned to protect skin

and clothing.

Respiratory Protection Dust Mask or Respirator

Recommended when handling

the powder form to avoid

inhalation.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational workflow is critical to minimize exposure and prevent

contamination.

1. Preparation:

Ensure all necessary PPE is worn correctly before entering the designated handling area.

Verify that a calibrated analytical balance and all necessary lab equipment are clean and

readily accessible.

Work should be conducted in a chemical fume hood to mitigate inhalation risks.

2. Weighing and Aliquoting:

Carefully weigh the desired amount of N6-Methyladenosine-13C3 powder on an analytical

balance within the fume hood.

Use appropriate tools (e.g., spatulas) to handle the powder, avoiding the creation of dust.

If creating a stock solution, slowly add the solvent (e.g., DMSO) to the powder to prevent

splashing.
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3. Experimental Use:

Clearly label all containers with the compound name, concentration, and date.

When not in use, ensure containers are tightly sealed.

After handling, thoroughly decontaminate the work area and all equipment.

4. Emergency Procedures:

Incident First Aid Measures

Skin Contact
Immediately wash the affected area with soap

and plenty of water.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Inhalation
Move the person to fresh air and keep

comfortable for breathing.

Ingestion
Rinse mouth. Do NOT induce vomiting. Seek

immediate medical attention.

Disposal Plan
Proper disposal of N6-Methyladenosine-13C3 and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal:
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Waste Type Disposal Procedure

Unused Solid Compound

Treat as hazardous chemical waste. Place in a

clearly labeled, sealed container for collection

by environmental health and safety personnel.

Contaminated Labware (e.g., pipette tips, tubes)
Dispose of in a designated hazardous waste

container.

Liquid Waste (e.g., solutions containing the

compound)

Collect in a labeled, sealed, and appropriate

hazardous waste container. Do not pour down

the drain.

Contaminated PPE (e.g., gloves, masks)
Place in a designated hazardous waste bag for

incineration.

Visualizing the Handling Workflow
The following diagram illustrates the key steps and decision points for the safe handling of N6-
Methyladenosine-13C3.
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Caption: Workflow for Safe Handling of N6-Methyladenosine-13C3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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